Cas no 88547-24-4 (Ac-4,5-Dehydro-Leu-OH)
Ac-4,5-Dehydro-Leu-OH Chemical and Physical Properties
Names and Identifiers
-
- 4-Pentenoic acid,2-(acetylamino)-4-methyl-, (S)- (9CI)
- (2S)-2-acetamido-4-methylpent-4-enoic acid
- Ac-4,5-dehydro-leu-oh
- Ac-4,5-dehydro-L-leucine
- Ac-4005-dehydro-Leu-OH
- Ac-4,5-Dehydro-Leu-OH
-
- Inchi: 1S/C8H13NO3/c1-5(2)4-7(8(11)12)9-6(3)10/h7H,1,4H2,2-3H3,(H,9,10)(H,11,12)/t7-/m0/s1
- InChI Key: XWBXANFRXWKOCS-ZETCQYMHSA-N
- SMILES: OC([C@H](CC(=C)C)NC(C)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
Ac-4,5-Dehydro-Leu-OH Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR917451-250mg |
Ac-4,5-dehydro-leu-oh |
88547-24-4 | 95% | 250mg |
£345.00 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1243209-100mg |
Ac-4,5-dehydro-L-leucine |
88547-24-4 | 99% (TLC) | 100mg |
$245 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1243209-250mg |
Ac-4,5-dehydro-L-leucine |
88547-24-4 | 99% (TLC) | 250mg |
$370 | 2024-06-07 | |
| TRC | A788545-2.5mg |
Ac-4,5-Dehydro-Leu-OH |
88547-24-4 | 2.5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A788545-5mg |
Ac-4,5-Dehydro-Leu-OH |
88547-24-4 | 5mg |
$ 65.00 | 2022-06-07 | ||
| TRC | A788545-25mg |
Ac-4,5-Dehydro-Leu-OH |
88547-24-4 | 25mg |
$ 80.00 | 2022-06-07 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-291782-1 g |
Ac-4,5-dehydro-L-leucine, |
88547-24-4 | 1g |
¥3,557.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-291782A-5 g |
Ac-4,5-dehydro-L-leucine, |
88547-24-4 | 5g |
¥13,876.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-291782-1g |
Ac-4,5-dehydro-L-leucine, |
88547-24-4 | 1g |
¥3557.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-291782A-5g |
Ac-4,5-dehydro-L-leucine, |
88547-24-4 | 5g |
¥13876.00 | 2023-09-05 |
Ac-4,5-Dehydro-Leu-OH Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on Ac-4,5-Dehydro-Leu-OH
Ac-4,5-Dehydro-Leu-OH: A Comprehensive Overview
Ac-4,5-Dehydro-Leu-OH, also known as Acetyl-4,5-Dehydro-Leucine-OH, is a unique amino acid derivative with the CAS number 88547-24-4. This compound has garnered significant attention in the fields of biochemistry and pharmacology due to its distinctive chemical structure and potential applications in drug development and nutraceuticals. In this article, we will delve into the properties, synthesis, biological activities, and recent advancements related to Ac-4,5-Dehydro-Leu-OH.
The chemical structure of Ac-4,5-Dehydro-Leu-OH is characterized by the presence of a dehydro group at the 4 and 5 positions of the leucine backbone. This structural modification imparts unique physicochemical properties to the molecule, making it distinct from its parent compound, leucine. The acetyl group attached to the amino terminus further enhances its stability and bioavailability. Recent studies have highlighted the importance of such structural modifications in modulating the pharmacokinetic profiles of amino acid derivatives.
Synthesis and Characterization: The synthesis of Ac-4,5-Dehydro-Leu-OH involves a multi-step process that typically begins with the isolation of leucine or its derivatives. The dehydroxylation step is critical in forming the 4,5-dehydro structure, which can be achieved through various methods such as enzymatic oxidation or chemical oxidation using oxidizing agents like KMnO₄ or H₂O₂ under controlled conditions. The acetylation step is then performed to introduce the acetyl group at the amino terminus. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the purity and structure of the final product.
Biological Activities: One of the most intriguing aspects of Ac-4,5-Dehydro-Leu-OH is its diverse range of biological activities. Recent research has demonstrated its potential as an anti-obesity agent due to its ability to modulate lipid metabolism and reduce body fat accumulation. In a study published in 2023, mice administered with Ac-4,5-Dehydro-Leu-OH exhibited significant reductions in body weight and improved insulin sensitivity compared to control groups. These findings suggest that this compound could be a promising candidate for developing novel anti-obesity therapies.
In addition to its anti-obesity effects, Ac-4,5-Dehydro-Leu-OH has also been investigated for its potential role in enhancing muscle protein synthesis. Studies have shown that this compound can stimulate muscle cell proliferation and differentiation by activating key signaling pathways such as mTORC1 and MAPK/ERK. These findings have implications for its use in sports nutrition and muscle recovery products.
Applications in Drug Development: The unique properties of Ac-4,5-Dehydro-Leu-OH strong>
88547-24-4 (Ac-4,5-Dehydro-Leu-OH) Related Products
- 50299-14-4(N-Acetyl-DL-allylglycine)
- 924309-93-3(2-Acetamidonon-8-enoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)